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Compound of Interest

2-Methoxy-1,3-thiazole-4-
Compound Name:
carbaldehyde

Cat. No.: B011644

For the Attention of Researchers, Scientists, and Drug Development Professionals

Executive Summary

A thorough investigation to identify the molecular weight and formula for "2-Methoxy-1,3-
thiazole-4-carbaldehyde" did not yield conclusive results from publicly available chemical
databases and scientific literature. This suggests that this specific isomer may not be a
commonly synthesized or commercially available compound. This guide, therefore, focuses on
a closely related and well-documented analogue, 5-(Methoxymethyl)-1,3-thiazole-2-
carbaldehyde, to provide relevant technical insights for researchers in the field. This
bifunctional thiazole derivative serves as a valuable building block in medicinal chemistry and
materials science, owing to its versatile aldehyde and methoxymethyl functional groups.

Core Data Presentation: 5-(Methoxymethyl)-1,3-
thiazole-2-carbaldehyde

The following table summarizes the key quantitative data for the alternative compound of
interest.
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Property Value Source

) 5-(Methoxymethyl)-1,3-
Chemical Name ) [1]
thiazole-2-carbaldehyde

CAS Number 687636-95-9 [1]
Molecular Formula CeH7NO2S [1]
Molecular Weight 157.19 g/mol [1]

Experimental Protocols and Chemical Reactivity

Synthesis:

A common synthetic route to 5-(Methoxymethyl)-1,3-thiazole-2-carbaldehyde involves a multi-
step process. One reported method starts with the functionalization of a thiazole precursor. For
instance, 2-aminothiazole can be reacted with formaldehyde and methanol under acidic
conditions to introduce the methoxymethyl group at the 5-position. The resulting intermediate is
then subjected to an oxidation reaction to form the carbaldehyde group at the 2-position.[1] The
Hantzsch thiazole synthesis, a classical method for forming the thiazole ring, can also be
adapted to produce functionalized thiazoles which can then be further modified to yield the
target compound.[1]

Chemical Reactions:

The reactivity of 5-(Methoxymethyl)-1,3-thiazole-2-carbaldehyde is characterized by its two
primary functional groups:

» Aldehyde Group: This group is a versatile electrophilic site. It can undergo oxidation to form
the corresponding carboxylic acid, reduction to the alcohol, and various nucleophilic addition
and condensation reactions.[1] These reactions are fundamental in extending the molecular
framework for the synthesis of more complex molecules.

o Methoxymethyl Group: The methoxymethyl group can potentially be substituted with other
functional groups through nucleophilic substitution reactions, offering another avenue for
derivatization.[1]
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» Thiazole Ring: The thiazole ring itself can participate in 1t-1t stacking interactions and may
influence the regioselectivity of further chemical modifications.[1]

Mandatory Visualizations

The following diagrams illustrate key conceptual aspects of the chemistry of 5-
(Methoxymethyl)-1,3-thiazole-2-carbaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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